![molecular formula C15H20N2O2 B3608894 N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide](/img/structure/B3608894.png)
N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide
Overview
Description
N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. It was first developed as a Janus kinase (JAK) inhibitor, which means that it blocks the activity of JAK enzymes. JAK enzymes are involved in the signaling pathways of cytokines, which are important molecules that regulate the immune system. CP-690,550 has shown promising results in preclinical studies as a treatment for various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
Mechanism of Action
N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide works by blocking the activity of JAK enzymes, which are involved in the signaling pathways of cytokines. Cytokines are important molecules that regulate the immune system, and are involved in the pathogenesis of autoimmune diseases. By blocking JAK enzymes, this compound reduces the activity of cytokines, which in turn reduces inflammation and disease activity.
Biochemical and physiological effects:
This compound has been shown to reduce inflammation and disease activity in preclinical and clinical studies. It has also been shown to have immunosuppressive effects, which may make it useful in preventing organ transplant rejection. This compound has been shown to be well-tolerated in clinical trials, with the most common side effects being headache, upper respiratory tract infection, and diarrhea.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide in lab experiments is that it has a well-defined mechanism of action, which makes it a useful tool for studying the role of JAK enzymes in cytokine signaling pathways. Another advantage is that it has been extensively studied in preclinical and clinical trials, which means that there is a lot of data available on its pharmacology and safety. One limitation is that it is a relatively complex molecule to synthesize, which may make it difficult to produce in large quantities for use in experiments.
Future Directions
There are several future directions for research on N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide. One direction is to study its potential use in other autoimmune diseases, such as multiple sclerosis and lupus. Another direction is to study its potential use in combination with other drugs, such as biologics, to improve efficacy and reduce side effects. Additionally, further research is needed to better understand the long-term safety and efficacy of this compound in humans.
Scientific Research Applications
N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide has been extensively studied in preclinical and clinical trials for its potential therapeutic applications. In preclinical studies, it has shown promising results as a treatment for various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. In clinical trials, it has been tested as a treatment for rheumatoid arthritis, and has shown efficacy in reducing disease activity and improving symptoms. This compound has also been studied for its potential use in preventing organ transplant rejection, and has shown promising results in animal models.
properties
IUPAC Name |
N-[2-(cyclopentylamino)-2-oxoethyl]-4-methylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-11-6-8-12(9-7-11)15(19)16-10-14(18)17-13-4-2-3-5-13/h6-9,13H,2-5,10H2,1H3,(H,16,19)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFIMWTUJVNVCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCC(=O)NC2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
30.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24795452 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.